N-[4-(allyloxy)phenyl]-N'-(1-phenylethyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(allyloxy)phenyl]-N'-(1-phenylethyl)ethanediamide is a synthetic compound that has been developed for use in scientific research. This compound is commonly referred to as APEA and is used in various studies to investigate its potential therapeutic properties. APEA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of APEA is not fully understood, but it is believed to act by inhibiting certain enzymes and receptors in the body. APEA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. APEA has also been shown to bind to certain receptors in the body, including the dopamine receptor and the sigma-1 receptor, which are involved in various physiological processes.
Biochemical and Physiological Effects:
APEA has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. APEA has also been shown to induce apoptosis, or programmed cell death, in cancer cells, and to inhibit the growth of various microorganisms, including bacteria and fungi.
Advantages and Limitations for Lab Experiments
APEA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified, and it exhibits a wide range of biological activities. APEA can also be used in various drug delivery systems, which makes it a useful tool for investigating the potential therapeutic properties of other drugs. However, APEA also has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret the results of studies. APEA may also exhibit different effects in different cell types, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on APEA. One direction is to investigate its potential use in drug delivery systems, as it has been shown to enhance the solubility and bioavailability of certain drugs. Another direction is to investigate its potential use as an anti-inflammatory and anti-cancer agent, as it has been shown to exhibit these activities in various studies. Further studies are also needed to elucidate the mechanism of action of APEA and to investigate its potential side effects and toxicity. Overall, APEA is a promising compound for use in scientific research, and further studies are needed to fully understand its potential therapeutic properties.
Synthesis Methods
APEA can be synthesized using various methods, including the reaction of 4-allyloxyaniline with 1-phenylethylamine in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is purified using chromatography techniques. The yield of APEA varies depending on the reaction conditions, and the purity of the product can be determined using analytical techniques such as NMR and mass spectrometry.
Scientific Research Applications
APEA has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities in various studies. APEA has also been investigated for its potential use in drug delivery systems, as it can form stable complexes with certain drugs and enhance their solubility and bioavailability.
properties
IUPAC Name |
N'-(1-phenylethyl)-N-(4-prop-2-enoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-3-13-24-17-11-9-16(10-12-17)21-19(23)18(22)20-14(2)15-7-5-4-6-8-15/h3-12,14H,1,13H2,2H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDWFJGMHBLFIOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(=O)NC2=CC=C(C=C2)OCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-phenylethyl)-N'-[4-(prop-2-en-1-yloxy)phenyl]ethanediamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.